Cas no 16534-84-2 (Benzeneacetic acid, a-amino-3,4-dihydroxy-)

Benzeneacetic acid, a-amino-3,4-dihydroxy- Properties

Names and Identifiers

• Benzeneacetic acid, a-amino-3,4-dihydroxy-
• 3,4-dihydroxyphenylglycine
• AMINO(3,4-DIHYDROXYPHENYL)ACETIC ACID
• Albb-006731
• Benzeneacetic acid, alpha-amino-3,4-dihydroxy-
• 2-amino-2-(3,4-dihydroxyphenyl)acetic acid
• SCHEMBL10723439
• ZBWTWPZGSGMRTG-UHFFFAOYSA-N
• F79832
• alpha-(3,4-dihydroxyphenyl)glycine
• 138-62-5
• GLYCINE, 2-(3,4-DIHYDROXYPHENYL)-, DL-
• EN300-1841886
• AMINO-(3,4-DIHYDROXY-PHENYL)-ACETIC ACID
• CS-0268742
• 6-BROMO-BENZO[B]THIOPHENE-2-CARBOXYLICACIDMETHYLESTER
• 2-(3,4-Dihydroxyphenyl)glycine
• dl-2-(3,4-Dihydroxyphenyl)-glycine
• a-Amino-3,4-dihydroxybenzeneacetic acid
• DTXSID50937079
• USAF DO-34
• BB 0260646
• Benzeneacetic acid,
• AKOS015854432
• A-amino-3,4-dihydroxy-
• 16534-84-2
• 2-amino-2-(3,4-dihydroxyphenyl)aceticacid
• CHEMBL4074483
• FT-0694828
• AMINO-(3,4-DIHYDROXY-PHENYL)-ACETICACID
• DB-350989
• STK504082
• 3,4-Dihydroxyphenylglycine
• amino(3,4-dihydroxyphenyl)acetic acid
• +Expand

• InChIKey： ZBWTWPZGSGMRTG-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9NO4/c9-7(8(12)13)4-1-2-5(10)6(11)3-4/h1-3,7,10-11H,9H2,(H,12,13)
• SMILES： OC(C(C1C=CC(O)=C(O)C=1)N)=O

Computed Properties

• Exact Mass: 183.05300
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 183.053
• Heavy Atom Count: 13
• Complexity: 197
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _3.1
• Topological Polar Surface Area: 104A^2

Experimental Properties

• LogP: 0.66730
• PSA: 89.79000
• Refractive Index: 1.68
• Boiling Point: 441.8ºC at 760 mmHg
• Flash Point: 221ºC
• Density: 1.55g/cm3